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molecular formula C7H5F2NO2 B569024 6-(Difluoromethyl)pyridine-2-carboxylic acid CAS No. 1256824-41-5

6-(Difluoromethyl)pyridine-2-carboxylic acid

Cat. No. B569024
CAS RN: 1256824-41-5
M. Wt: 173.119
InChI Key: CQOXJYFTHXMTNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08933085B2

Procedure details

To a solution of methyl 6-(difluoromethyl)pyridine-2-carboxylate (0.58 g, 3.1 mmol, from Step 1) in Water (22 mL) and Tetrahydrofuran (20 mL, 250 mmol) was added Lithium hydroxide, monohydrate (0.65 g, 15 mmol). The reaction was stirred for 2 hours. The basic mixture was extracted with ether, which was discarded. The mixture was then acidified by the addition of 1N HCl and the volume of solvent reduced in vacuo. The product was purified via preparative HPLC-MS (C18, eluting with a gradient of H2O/MeCN containing 0.1% TFA). The eluent containing the desired mass was evaporated by rotary evaporation to afford a solid product (0.35 g, 65%). 1H NMR (400 MHz, CD3OD): δ 8.27 (ddd, 1H), 8.17 (dd, 1H), 7.92 (dd, 1H), 6.78 (t, 1H); 1H NMR (400 MHz, CD3OD): δ−117.52 (d, 2F); LCMS (M+H)+: 173.9.
Name
methyl 6-(difluoromethyl)pyridine-2-carboxylate
Quantity
0.58 g
Type
reactant
Reaction Step One
Name
Tetrahydrofuran
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Lithium hydroxide, monohydrate
Quantity
0.65 g
Type
reactant
Reaction Step One
Name
Water
Quantity
22 mL
Type
solvent
Reaction Step One
Name
product
Yield
65%

Identifiers

REACTION_CXSMILES
[F:1][CH:2]([F:13])[C:3]1[N:8]=[C:7]([C:9]([O:11]C)=[O:10])[CH:6]=[CH:5][CH:4]=1.O1CCCC1.O.[OH-].[Li+]>O>[F:13][CH:2]([F:1])[C:3]1[N:8]=[C:7]([C:9]([OH:11])=[O:10])[CH:6]=[CH:5][CH:4]=1 |f:2.3.4|

Inputs

Step One
Name
methyl 6-(difluoromethyl)pyridine-2-carboxylate
Quantity
0.58 g
Type
reactant
Smiles
FC(C1=CC=CC(=N1)C(=O)OC)F
Name
Tetrahydrofuran
Quantity
20 mL
Type
reactant
Smiles
O1CCCC1
Name
Lithium hydroxide, monohydrate
Quantity
0.65 g
Type
reactant
Smiles
O.[OH-].[Li+]
Name
Water
Quantity
22 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
The reaction was stirred for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
The basic mixture was extracted with ether, which
ADDITION
Type
ADDITION
Details
The mixture was then acidified by the addition of 1N HCl
CUSTOM
Type
CUSTOM
Details
The product was purified via preparative HPLC-MS (C18
WASH
Type
WASH
Details
eluting with a gradient of H2O/MeCN containing 0.1% TFA)
ADDITION
Type
ADDITION
Details
The eluent containing the desired mass
CUSTOM
Type
CUSTOM
Details
was evaporated by rotary evaporation

Outcomes

Product
Details
Reaction Time
 2 h
Name
product
Type
product
Smiles
FC(C1=CC=CC(=N1)C(=O)O)F
Measurements
Type Value Analysis
AMOUNT: MASS 0.35 g
YIELD: PERCENTYIELD 65%
YIELD: CALCULATEDPERCENTYIELD 65.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.